Cas no 1424443-29-7 (3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide
• CAS No: 1424443-29-7
• MF: C₁₆H₁₆Cl₂N₂O₂
• MW: 339.216442108154
• CID: 5601704
• PubChem ID: 71845365
• Update Time: 2025-05-23

3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26592978
• AKOS033375145
• 1424443-29-7
• Z1483096612
• 3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide

• Inchi： 1S/C16H16Cl2N2O2/c1-10(13(21)9-11-5-3-2-4-6-11)19-16(22)15-12(17)7-8-14(18)20-15/h2-8,10,13,21H,9H2,1H3,(H,19,22)
• InChI Key： GKWLMRYAYNJMQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC(C)C(CC1C=CC=CC=1)O)=O)Cl

Computed Properties

• Exact Mass: 338.0588831g/mol
• Monoisotopic Mass: 338.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide

3,6-Dichloro-N-(3-Hydroxy-4-Phenylbutan-2-Yl)Pyridine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1424443-29-7, known as 3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its promising activity in various biological systems, making it a subject of intense research interest.

The pyridine ring at the core of this molecule serves as a versatile scaffold, providing a platform for the attachment of functional groups that contribute to its bioactivity. The dichloro substituents at positions 3 and 6 of the pyridine ring are particularly significant, as they enhance the molecule's stability and influence its electronic properties. Additionally, the N-(3-hydroxy-4-phenylbutan-2-yl) group introduces hydroxyl functionality and aromaticity, which are critical for interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. These methods not only improve yield but also ensure the scalability of production, which is essential for potential therapeutic applications.

In terms of pharmacological activity, this compound has demonstrated remarkable selectivity towards specific biological targets. For instance, studies have shown that it exhibits potent inhibitory effects on certain kinases and enzymes associated with inflammatory diseases and cancer. The hydroxyl group in the side chain plays a crucial role in mediating these interactions, while the phenyl group contributes to hydrophobic interactions with target proteins.

The pyridine carboxamide moiety is another key feature of this compound. It not only enhances solubility but also facilitates binding to peptide-binding pockets in target proteins. This makes it an attractive candidate for drug design targeting protein-protein interactions (PPIs), a challenging yet promising area in drug discovery.

Recent computational studies have provided deeper insights into the molecular mechanisms underlying the bioactivity of 3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-yl)pyridine-2-carboxamide. Using advanced molecular modeling techniques, researchers have identified critical residues on target proteins that interact with this compound. These findings are paving the way for the rational design of more potent and selective analogs.

In conclusion, 3,6-dichloro-N-(3-hydroxy-4-phenylbutan-2-Yl)Pyridine - 2 - Carboxamide represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with recent advances in synthesis and pharmacology, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.